2-[(1S,2R,3S)-3-Methyl-2-(nitromethyl)-5-oxocyclopentyl]acetic acid
2-[(1S,2R,3S)-3-Methyl-2-(nitromethyl)-5-oxocyclopentyl]acetic acid
Brand Name:
Vulcanchem
CAS No.:
123000-45-3
VCID:
VC0055898
InChI:
InChI=1S/C9H13NO5/c1-5-2-8(11)6(3-9(12)13)7(5)4-10(14)15/h5-7H,2-4H2,1H3,(H,12,13)/t5-,6-,7+/m0/s1
SMILES:
CC1CC(=O)C(C1C[N+](=O)[O-])CC(=O)O
Molecular Formula:
C9H13NO5
Molecular Weight:
215.2 g/mol
2-[(1S,2R,3S)-3-Methyl-2-(nitromethyl)-5-oxocyclopentyl]acetic acid
CAS No.: 123000-45-3
Main Products
VCID: VC0055898
Molecular Formula: C9H13NO5
Molecular Weight: 215.2 g/mol
![2-[(1S,2R,3S)-3-Methyl-2-(nitromethyl)-5-oxocyclopentyl]acetic acid - 123000-45-3](/images/no_structure.jpg)
| CAS No. | 123000-45-3 |
|---|---|
| Product Name | 2-[(1S,2R,3S)-3-Methyl-2-(nitromethyl)-5-oxocyclopentyl]acetic acid |
| Molecular Formula | C9H13NO5 |
| Molecular Weight | 215.2 g/mol |
| IUPAC Name | 2-[(1S,2R,3S)-3-methyl-2-(nitromethyl)-5-oxocyclopentyl]acetic acid |
| Standard InChI | InChI=1S/C9H13NO5/c1-5-2-8(11)6(3-9(12)13)7(5)4-10(14)15/h5-7H,2-4H2,1H3,(H,12,13)/t5-,6-,7+/m0/s1 |
| Standard InChIKey | YPCIKCQPODDZAT-LYFYHCNISA-N |
| Isomeric SMILES | C[C@H]1CC(=O)[C@H]([C@@H]1C[N+](=O)[O-])CC(=O)O |
| SMILES | CC1CC(=O)C(C1C[N+](=O)[O-])CC(=O)O |
| Canonical SMILES | CC1CC(=O)C(C1C[N+](=O)[O-])CC(=O)O |
| Synonyms | [1s-(1β,2α,3β)]-(+)-3-methyl-2-(nitromethyl)-5-oxocyclopentaneacetic acid |
| PubChem Compound | 719717 |
| Last Modified | Nov 11 2021 |
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